![molecular formula C17H14N2O4 B2934379 methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate CAS No. 1241697-67-5](/img/structure/B2934379.png)
methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate is a synthetic compound with potential biological activity. It belongs to the class of furan carboxylates and has been studied for its potential use in various scientific research applications.
Scientific Research Applications
Diels–Alder Reactions and Organic Synthesis
Methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate has been studied in the context of Diels–Alder reactions, a key process in organic synthesis. For example, it has been used in reactions with alkyl 2H-azirine-3-carboxylates and furans, leading to products like aziridines and dihydrofuranols. These compounds have diverse applications in organic chemistry, especially in the synthesis of complex organic structures (Alves et al., 2001).
Renewable PET Production
This compound plays a role in renewable PET (polyethylene terephthalate) production. It's involved in the synthesis of biobased terephthalic acid precursors, which are vital for creating sustainable plastics. This application is particularly important in the context of environmental sustainability and reducing reliance on fossil fuels (Pacheco et al., 2015).
Polymer Synthesis
In the field of polymer science, this compound is utilized in the enzymatic synthesis of biobased polyesters. Specifically, it's used as a rigid diol, resembling aromatic monomers, in polyester synthesis, contributing to the development of novel materials with potential applications in various industries (Jiang et al., 2014).
Heteroaryl Synthesis
It has also been used in palladium-catalysed heteroarylations, particularly in synthesizing biheteroaryls. The compound serves as a reagent in these reactions, which are crucial for the synthesis of complex organic molecules often used in pharmaceuticals and materials science (Fu et al., 2012).
Catalytic Reduction in Biorefinery
In biorefinery, this compound is involved in the catalytic reduction of biomass-derived furanic compounds. These reactions are essential for converting biomass into valuable chemicals and fuels, thus playing a crucial role in the development of renewable energy sources (Nakagawa et al., 2013).
properties
IUPAC Name |
methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4/c1-22-17(21)15-8-7-14(23-15)9-13(10-18)16(20)19-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3,(H,19,20)/b13-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAHRSFJOGCAQBD-LCYFTJDESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)C=C(C#N)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(O1)/C=C(/C#N)\C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.